BENGHE Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Preparation of
Pyroxamide Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Pyroxamide
CAS No.: 382180-17-8
Cat. No.: B1678548
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyroxamide is a potent inhibitor of histone deacetylase 1 (HDAC1) with an ID50 of 100 nM.[1]
[2][3][4] As a member of the hydroxamic acid class of compounds, it is under investigation as
an anti-cancer agent.[3] Its mechanism of action involves the inhibition of HDACs, leading to
the hyperacetylation of core histones.[3] This modulation of chromatin structure affects the
transcription of genes that regulate cell cycle progression and apoptosis, such as the induction
of the p21/WAF1 protein.[3] Consequently, Pyroxamide has been shown to inhibit the growth
of various tumor cells in vitro and in vivo by causing cell cycle arrest and/or apoptosis.[3][5]

This document provides a detailed protocol for the preparation, storage, and handling of
Pyroxamide stock solutions using dimethyl sulfoxide (DMSO) as a solvent, ensuring
reproducible and reliable experimental results.

Pyroxamide Properties and Data

A summary of the key quantitative data for Pyroxamide is presented below.
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Property Data Reference(s)
Molecular Weight 265.31 g/mol [L1I5161171
Molecular Formula C13H19N303 [1][5][6]

CAS Number 382180-17-8 [1](6][8]
Appearance White to off-white solid [6]

Up to 125 mg/mL (471.15
mM). Note: Sonication may be
o required for high
Solubility in DMSO ) [1112]15]16]
concentrations. Other reported
solubilities include 100 mM

and 17 mg/mL (64.07 mM).

Purity >98% [2]
3 years at -20°C; 2 years at
Storage (Powder) 4°C [6]

] 6 months at -80°C in DMSO; 1
Storage (Solution) month af -20°C in DMSO (11161191

Experimental Protocol: Preparation of 100 mM
Pyroxamide Stock Solution

This protocol describes the preparation of a 100 mM stock solution of Pyroxamide in DMSO.
Adjust calculations as needed for different desired concentrations.

3.1 Materials and Equipment

Pyroxamide powder (CAS: 382180-17-8)

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO), molecular biology grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials
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Pipettors and sterile pipette tips
Vortex mixer
Water bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2 Safety Precautions

Pyroxamide is a potent bioactive compound. Handle with care, avoiding inhalation of dust
and direct contact with skin and eyes.

Work in a well-ventilated area or a chemical fume hood.

DMSO is a penetration enhancer. Always wear appropriate gloves when handling DMSO and
solutions containing it.

3.3 Step-by-Step Procedure

o Equilibration: Allow the vial of Pyroxamide powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Calculation: Calculate the mass of Pyroxamide required. To prepare 1 mL of a 100 mM
stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.1 mol/L x 0.001 L x 265.31 g/mol x 1000 mg/g
o Mass (mg) = 26.53 mg

Weighing: Carefully weigh out 26.53 mg of Pyroxamide powder and place it into a sterile

vial.

Solvent Addition: Add 1 mL of fresh, anhydrous DMSO to the vial containing the Pyroxamide
powder. It is crucial to use newly opened DMSQO, as it is hygroscopic and absorbed moisture
can significantly reduce the solubility of Pyroxamide.[1][6]
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 Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If precipitation persists, sonicate the solution in a water bath for 5-10 minutes until the
solution is clear.[5][6] Gentle warming (to 37°C) can also aid dissolution.

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile
cryogenic vials or microcentrifuge tubes. This is critical to avoid repeated freeze-thaw
cycles, which can degrade the compound.[1]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[6][9]

Application and Workflow Diagrams
4.1 Experimental Workflow

The following diagram illustrates the standard workflow for preparing and using the
Pyroxamide stock solution.
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Workflow for Pyroxamide stock solution preparation and use.
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4.2 Mechanism of Action Signaling Pathway

Pyroxamide functions by inhibiting HDAC1, which leads to downstream effects on gene
expression and cell fate.
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Pyroxamide's mechanism of action via HDAC1 inhibition.

Application Notes
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» Working Concentration: The optimal working concentration of Pyroxamide varies by cell line
and experimental design. Previous studies have used concentrations ranging from 0.625 uM
to 20 uM.[1][5] It is recommended to perform a dose-response curve to determine the
optimal concentration for your specific application.

¢ Solvent Toxicity: When preparing working solutions by diluting the DMSO stock in aqueous-
based media, ensure the final concentration of DMSO is non-toxic to the cells, typically
below 0.5% (v/v), and ideally below 0.1%. Remember to include a vehicle control (media
with the same final concentration of DMSO) in all experiments.

e Solution Stability: If storing solutions at -20°C, use them within one month.[2][9] Before use,
thaw the aliquot at room temperature and ensure any precipitate is fully redissolved. Do not
reuse thawed aliquots if they will be subjected to another freeze cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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